Cas no 1251050-15-3 (1-Methyl-3-[3-(methylamino)propyl]imidazolidin-2-one)

• Product Name: 1-Methyl-3-[3-(methylamino)propyl]imidazolidin-2-one
• CAS No: 1251050-15-3
• MF: C₈H₁₇N₃O
• MW: 171.240081548691
• CID: 5795793
• PubChem ID: 62490655
• Update Time: 2025-06-08

1-Methyl-3-[3-(methylamino)propyl]imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-4223021
• AKOS011779742
• 1-methyl-3-[3-(methylamino)propyl]imidazolidin-2-one
• 1251050-15-3
• 1-Methyl-3-[3-(methylamino)propyl]imidazolidin-2-one

• Inchi： 1S/C8H17N3O/c1-9-4-3-5-11-7-6-10(2)8(11)12/h9H,3-7H2,1-2H3
• InChI Key： QFQBCYRVCKQHGI-UHFFFAOYSA-N
• SMILES： O=C1N(C)CCN1CCCNC

Computed Properties

• Exact Mass: 171.137162174g/mol
• Monoisotopic Mass: 171.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 1-Methyl-3-[3-(methylamino)propyl]imidazolidin-2-one

Professional Introduction to 1-Methyl-3-[3-(methylamino)propyl]imidazolidin-2-one (CAS No. 1251050-15-3)

1-Methyl-3-[3-(methylamino)propyl]imidazolidin-2-one is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and biochemical research. With the CAS number 1251050-15-3, this compound has garnered attention due to its unique structural properties and potential therapeutic benefits. This introduction delves into the compound's chemical characteristics, its role in modern research, and recent advancements where it has been utilized.

The molecular structure of 1-Methyl-3-[3-(methylamino)propyl]imidazolidin-2-one consists of an imidazolidinone ring system substituted with a methyl group at the 1-position and a propyl chain linked to a methylamino group at the 3-position. This configuration imparts specific reactivity and binding capabilities, making it a valuable scaffold for designing novel pharmacological agents. The presence of both basic and hydrophobic moieties in its structure allows for interactions with various biological targets, including enzymes and receptors.

In recent years, 1-Methyl-3-[3-(methylamino)propyl]imidazolidin-2-one has been explored in the development of inhibitors targeting inflammatory pathways. Its ability to modulate key enzymes such as cyclooxygenase (COX) and lipoxygenase has been of particular interest. Studies have shown that derivatives of this compound exhibit promising anti-inflammatory properties, making them potential candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The imidazolidinone core provides a stable framework that can be modified to enhance specificity and reduce side effects.

The compound's utility extends beyond inflammation research. It has been investigated as a precursor in the synthesis of more complex molecules with therapeutic applications. For instance, researchers have utilized 1-Methyl-3-[3-(methylamino)propyl]imidazolidin-2-one as a building block for designing kinase inhibitors, which are crucial in cancer therapy. The propyl chain and methylamino group contribute to binding affinity by interacting with the ATP-binding pockets of kinases, thereby inhibiting their activity. Preliminary studies have demonstrated encouraging results in cell-based assays, suggesting its potential as a lead compound for further optimization.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 1-Methyl-3-[3-(methylamino)propyl]imidazolidin-2-one. Molecular docking simulations have helped identify key interactions between this compound and biological targets, providing insights into its mechanism of action. These computational approaches have complemented experimental efforts, enabling faster screening of derivatives with improved properties. The integration of machine learning algorithms has further enhanced the predictive power of these studies, allowing for more efficient drug discovery pipelines.

The synthesis of 1-Methyl-3-[3-(methylamino)propyl]imidazolidin-2-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Recent methodologies have focused on greener synthetic routes, minimizing waste and reducing environmental impact. Catalytic processes have been particularly effective in streamlining the synthesis while maintaining efficiency. These advancements align with global efforts to promote sustainable chemistry practices.

In conclusion, 1-Methyl-3-[3-(methylamino)propyl]imidazolidin-2-one (CAS No. 1251050-15-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it suitable for developing innovative therapeutics targeting various diseases. Recent studies highlight its role in anti-inflammatory agents and kinase inhibitors, demonstrating its versatility as a chemical scaffold. As research continues to evolve, this compound is likely to remain at the forefront of drug discovery efforts.